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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of fumagillin in the treatment of Nosema apis and Nosema ceranae in honey bee (Apis

mellifera) colonies. The information is compiled from peer-reviewed scientific literature and

established beekeeping practices.

Introduction
Nosema disease, caused by the microsporidian parasites Nosema apis and Nosema ceranae,

is a significant threat to honey bee health, impacting colony productivity and survival.[1][2]

Fumagillin, an antibiotic derived from the fungus Aspergillus fumigatus, is the only registered

treatment for Nosema in North America and has a long history of use.[3][4][5] It functions by

inhibiting the enzyme methionine aminopeptidase 2 (MetAP2), thereby suppressing the

replication of the parasite.[6] Fumagillin is effective against the vegetative stage of Nosema but

does not kill the spores.[3][6] This document outlines the protocols for its application and

methods for evaluating its efficacy.

Quantitative Data Summary
The following tables summarize the various dosages and treatment regimens for fumagillin

application as reported in scientific literature and product labels.

Table 1: Recommended Fumagillin Dosages for Nosema apis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1202732?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10816105/
https://blogs.ifas.ufl.edu/entnemdept/2019/09/23/whats-new-with-nosema-treatment/
https://scientificbeekeeping.com/the-nosema-twins-part-4-treatment/
https://calgarybeekeepers.com/wp-content/uploads/2018/03/nosema-fumagilin-treatment.pdf
https://www.researchgate.net/publication/236057859_Nosema_ceranae_Escapes_Fumagillin_Control_in_Honey_Bees
https://www.mdpi.com/2075-1729/14/3/373
https://scientificbeekeeping.com/the-nosema-twins-part-4-treatment/
https://www.mdpi.com/2075-1729/14/3/373
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment
Timing

Active
Ingredient
per Colony

Example
Preparation
(Fumagilin-
B®)

Volume per
Colony

No. of
Colonies
Treated per
454g Jar

Reference

Fall

(Overwinterin

g Colonies)

190 mg

454g in 50

US gallons of

2:1 sugar

syrup

1 US gallon 50 [4][7]

190 mg

454g in 100

US gallons of

2:1 sugar

syrup

2 US gallons 50 [7]

Spring

(Package

Bees)

95 mg

454g in 100

US gallons of

1:1 sugar

syrup

1 US gallon 100 [4][7]

95 mg

454g in 50

US gallons of

1:1 sugar

syrup

0.5 US gallon 100 [7]

Table 2: Investigated and Suggested Fumagillin Dosages for Nosema ceranae
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Treatment
Timing

Active
Ingredient per
Colony

Application
Method

Key Findings Reference

Spring

30 mg repeated

4 times at 1-

week intervals

Medicated 1:1

sugar syrup

Suggested

method due to

increased

persistence of N.

ceranae.

[7]

Spring 100 mg Medicated syrup

Reduced spring

spore counts by

approximately

half in two trials.

[1]

Spring (following

200mg fall dose)
42 mg Medicated syrup

Reduced

Nosema levels

compared to fall

dose alone, but

infection still

detectable.

[1]

Fall 400 or 600 mg Medicated syrup

Provided better

control of spring

Nosema levels

than the typical

200 mg dose.

[1]

Mild Infestation

102 mg (2 doses

of 51 mg, 1 week

apart)

Medicated syrup

Best result for

controlling N.

ceranae in

colonies with

mild disease

intensity.

[8]

Semi-severe

Infestation

102 mg (in 2 or 3

doses) or 120

mg (in 4 doses)

Medicated syrup Efficacy is more

affected by

disease intensity

than by dosage

[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://countryfields.ca/pages/fumagilin-b
https://pmc.ncbi.nlm.nih.gov/articles/PMC10816105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10816105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10816105/
https://www.researchgate.net/publication/272784507_Comparison_between_different_Fumagillin_dosage_and_evaluation_method_in_the_apiary_control_of_Nosemosis_type_C
https://www.researchgate.net/publication/272784507_Comparison_between_different_Fumagillin_dosage_and_evaluation_method_in_the_apiary_control_of_Nosemosis_type_C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


or application

method.

Experimental Protocols
Protocol for Preparation of Fumagillin-Medicated Sugar
Syrup
This protocol describes the preparation of a stock solution and working solutions of fumagillin in

sugar syrup for administration to honey bee colonies.

Materials:

Fumagilin-B® (or equivalent product containing fumagillin dicyclohexylamine)

Sucrose (granulated sugar)

Water (deionized or non-chlorinated)

Scale (accurate to 0.1 g)

Graduated cylinders or measuring containers

Clean, food-grade mixing vessel

Stirring rod or mechanical mixer

Procedure:

Prepare Sugar Syrup:

For a 2:1 syrup (fall feeding), dissolve 2 parts sucrose in 1 part water by weight (e.g., 2 kg

sugar in 1 L water). Stir until the sugar is completely dissolved. Do not heat the syrup, as

heat can degrade fumagillin.[7]

For a 1:1 syrup (spring feeding), dissolve 1 part sucrose in 1 part water by weight (e.g., 1

kg sugar in 1 L water).
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Calculate Fumagillin Requirement: Determine the total amount of Fumagilin-B® needed

based on the number of colonies to be treated and the desired dosage per colony (refer to

Tables 1 and 2).

Prepare Medicated Syrup:

Accurately weigh the required amount of Fumagilin-B®.

In a separate container, create a premix by dissolving the weighed Fumagilin-B® in a

small amount of the prepared sugar syrup. Stir vigorously to ensure it is well-dispersed.

Add the premix to the main volume of sugar syrup.

Agitate the final mixture thoroughly to ensure uniform distribution of the medication.[7]

Stability and Storage:

Prepare the medicated syrup no more than 24 hours before feeding.[7]

Fumagillin is sensitive to light and heat.[4][9] Store the medicated syrup in a cool, dark

place. Studies have shown that fumagillin degrades in syrup, with the rate of degradation

increasing with temperature.[9]

Protocol for Application of Medicated Syrup to Colonies
Materials:

Prepared fumagillin-medicated sugar syrup

In-hive feeders (e.g., frame feeders, top feeders)

Protective beekeeping gear

Procedure:

Timing of Application:

Fall Treatment: Apply after the final honey supers have been removed to prevent

contamination of honey for human consumption.[7] This treatment aims to reduce Nosema
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levels before winter.

Spring Treatment: Apply to newly established packages or to overwintered colonies to

suppress the buildup of Nosema in the spring.[7] Do not feed medicated syrup within 4

weeks of adding honey supers.[7]

Administration:

Open the hive wearing appropriate protective gear.

Pour the calculated volume of medicated syrup into the in-hive feeder.

Avoid barrel or open feeding, as heavily infected colonies may be poor foragers and

receive insufficient medication.[7]

Ensure each colony receives the full intended dose.

Protocol for Efficacy Assessment: Spore Counting
This protocol outlines the standard method for determining the intensity of Nosema infection in

a colony by counting spores in a composite sample of adult bees.

Materials:

Sample of 30-60 adult bees collected from the hive entrance or from under the inner

cover[10]

70% Ethanol for sample preservation (if not processed immediately)

Mortar and pestle or stomacher bags

Distilled water

Hemocytometer (counting chamber)

Microscope (400x magnification)

Micropipette
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Procedure:

Sample Collection: Collect a representative sample of older, foraging bees from the hive

entrance or bees from the top of the brood frames.

Sample Preparation (Composite Sample):

Place the abdomens of 30-60 bees into a mortar or a stomacher bag.

Add 1 mL of distilled water for each bee abdomen (e.g., 30 mL for 30 bees).

Thoroughly crush and grind the abdomens to release the spores.

Filter the resulting suspension through cheesecloth to remove large debris.

Spore Counting:

Thoroughly mix the filtered suspension.

Immediately load the hemocytometer with a small volume of the suspension using a

micropipette.

Allow the spores to settle for a few minutes.

Under the microscope at 400x magnification, count the number of Nosema spores in the

central grid of the hemocytometer.

Repeat the count for a second chamber and average the results.

Calculation of Spore Load:

Use the following formula to calculate the number of spores per bee: Spores per bee =

(Average spore count per grid square) x (Volume of suspension in mL) x (Hemocytometer

conversion factor) / (Number of bees in the sample)

The economic treatment threshold for N. apis has traditionally been 1 million spores per

bee.[3] However, this threshold may need to be re-evaluated for N. ceranae.[10]
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Efficacy Evaluation:

Collect pre-treatment and post-treatment samples (e.g., 2-3 weeks after the final

application) from both treated and untreated control colonies.[2]

Compare the spore loads to determine the percentage reduction and the effectiveness of

the treatment.

Visualizations
Experimental Workflow Diagrams
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Caption: Workflow for the preparation of fumagillin-medicated sugar syrup.
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Caption: Workflow for assessing the efficacy of fumagillin treatment.
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Caption: Decision-making logic for fumagillin treatment of Nosema.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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